Cas no 920158-27-6 (8-ethoxy-N-(2-{6-(4-ethoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 8-ethoxy-N-(2-{6-(4-ethoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 920158-27-6
• MF: C₂₆H₂₅N₃O₆
• MW: 475.493206739426
• CID: 5458687
• Update Time: 2025-10-24

8-ethoxy-N-(2-{6-(4-ethoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, 8-ethoxy-N-[2-[[6-(4-ethoxyphenyl)-3-pyridazinyl]oxy]ethyl]-2-oxo-
• 8-ethoxy-N-(2-{6-(4-ethoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C26H25N3O6/c1-3-32-19-10-8-17(9-11-19)21-12-13-23(29-28-21)34-15-14-27-25(30)20-16-18-6-5-7-22(33-4-2)24(18)35-26(20)31/h5-13,16H,3-4,14-15H2,1-2H3,(H,27,30)
• InChI Key： KVPMZBAQFOQKSO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OCC)C=CC=C2C=C1C(NCCOC1=NN=C(C2=CC=C(OCC)C=C2)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 8-ethoxy-N-(2-{6-(4-ethoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide

Chemical Profile of 8-ethoxy-N-(2-{6-(4-ethoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 920158-27-6)

8-ethoxy-N-(2-{6-(4-ethoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide, identified by its Chemical Abstracts Service number CAS No. 920158-27-6, is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound belongs to the chromene and pyridazine classes, which are well-documented for their diverse pharmacological properties. The presence of multiple functional groups, including ethoxy, carboxamide, and pyridazine moieties, contributes to its intricate reactivity and binding capabilities, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 8-ethoxy-N-(2-{6-(4-ethoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide incorporates several key structural elements that are of particular interest. The chromene core, characterized by a benzopyranone structure, is known for its role in various biological processes and has been explored in the development of antimicrobial, anti-inflammatory, and anticancer agents. The pyridazine ring, located at the 6-position of the chromene moiety, introduces additional pharmacophoric features that can modulate receptor interactions. Furthermore, the ethoxy substituents at multiple positions enhance the lipophilicity and solubility of the compound, which are critical factors for oral bioavailability and cellular uptake.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules. Studies have indicated that compounds with a similar structural motif may interact with target proteins through hydrophobic interactions, hydrogen bonding, and π-stacking effects. The carboxamide group in 8-ethoxy-N-(2-{6-(4-ethoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide is particularly noteworthy, as it can serve as a key pharmacophore for binding to biological targets such as enzymes and receptors. This functionality has been exploited in the design of peptidomimetics and protease inhibitors, highlighting the versatility of carboxamide-containing compounds.

The synthesis of 8-ethoxy-N-(2-{6-(4-ethoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, condensation reactions, and cyclization processes. The use of advanced catalytic systems has improved the efficiency of these synthetic pathways, allowing for scalable production. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the intermediate compounds and confirm the structural integrity of the final product.

In vitro studies have begun to explore the potential biological activities of 8-ethoxy-N-(2-{6-(4-ethoxyphenyl)pyridazin-3-yloxy}ethyl)-2-oxo-2H-chromene-3-carboxamide. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The interaction between the chromene core and target proteins appears to be mediated by specific residues that facilitate stable binding. Additionally, the presence of multiple aromatic rings enhances electron delocalization, which may contribute to its bioactivity by influencing enzyme conformational changes.

The pharmacokinetic properties of this compound are also under investigation. Due to its molecular weight and functional group distribution, it is expected to exhibit moderate oral bioavailability and tissue distribution. However, further studies are needed to optimize its pharmacokinetic profile through structural modifications or prodrug formulations. Advances in drug delivery systems have opened new avenues for enhancing the therapeutic efficacy of complex molecules like this one by improving their solubility, stability, and targeted delivery.

Future research directions may focus on exploring derivatives of 8-ethoxy-N-(2-{6-(4-et h o x y p h e n y l ) p y r id azin - 3 - y l o x y } e t h y l ) - 2 - o x o - 2 H - c h r o m e n e - 3 - c a r b o x a m i d e with enhanced potency or selectivity. The integration of machine learning algorithms into virtual screening campaigns could accelerate the identification of novel analogs with improved pharmacological profiles. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in translating these findings into clinical applications.

The broader significance of this compound lies in its contribution to the expanding library of structurally diverse scaffolds available for drug discovery. By leveraging natural product-inspired designs and computational tools, researchers can uncover new therapeutic opportunities that address unmet medical needs. The development of innovative chemical entities like 8-et h o x y - N - ( 2 - { 6 - ( 4 - e t h o x y p h e n y l ) p y r id azin - 3 - y l o x y } e t h y l ) - 2 - o x o - 2 H - c h r o m e n e - 3 - c a r b o x a m i d e ( C A S N O . 920158 - 27 - 6) underscores the importance of interdisciplinary approaches in modern pharmaceutical research.